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Compound of Interest

Compound Name: M8891

Cat. No.: B608796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling of M8891, a potent and reversible methionine aminopeptidase 2 (MetAP-2) inhibitor.

Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of

research. M8891 is an investigational compound with potential antiangiogenic and

antineoplastic activities and should be handled with the utmost care in a laboratory setting.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following PPE is mandatory when handling M8891 in solid (powder)

or liquid form.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes or

airborne particles.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a standard

recommendation. Double-

gloving is advised, especially

when handling concentrated

solutions. Gloves should be

inspected for integrity before

each use and changed

immediately if contaminated or

torn.

Body Protection Laboratory Coat or Gown

A long-sleeved lab coat is

required to protect skin and

personal clothing from

contamination.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the solid powder form of

M8891 to prevent inhalation of

aerosolized particles. All

handling of the solid form

should be performed in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
2.1. Preparation and Weighing

Designated Area: All handling of M8891 must be conducted in a designated and clearly

labeled area, such as a chemical fume hood, to contain any potential spills or airborne

particles.
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Decontamination: Before and after handling, decontaminate the work surface with an

appropriate cleaning agent.

Weighing: When weighing the solid form of M8891, use a balance within a chemical fume

hood or a ventilated balance enclosure to minimize inhalation risk. Use anti-static weigh

paper to prevent dispersal of the powder.

2.2. Reconstitution and Aliquoting

Solvent Addition: When preparing solutions, add the solvent to the vial containing the M8891
powder slowly and carefully to avoid splashing. M8891 is soluble in DMSO.[1]

Labeling: All solutions must be clearly labeled with the compound name (M8891),

concentration, solvent, date of preparation, and the name of the preparer.

Aliquoting: To maintain the stability of the compound and minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes for storage.

2.3. Storage

Form Storage Temperature Duration

Solid Powder -20°C Long-term (months to years)[1]

0 - 4°C Short-term (days to weeks)[1]

In Solvent (e.g., DMSO) -20°C or -80°C
Refer to supplier-specific

recommendations

Always refer to the manufacturer's data sheet for the most accurate and up-to-date storage

information.

Disposal Plan
All waste materials contaminated with M8891 must be treated as hazardous chemical waste.

Waste Segregation: Collect all contaminated materials, including pipette tips, tubes, gloves,

and paper towels, in a designated and clearly labeled hazardous waste container.
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Liquid Waste: Collect liquid waste containing M8891 in a separate, sealed, and clearly

labeled hazardous waste container.

Disposal Compliance: All M8891 waste must be disposed of in accordance with institutional,

local, and national environmental regulations. Contact your institution's Environmental Health

and Safety (EHS) department for specific disposal procedures.

Experimental Protocols and Signaling Pathway
4.1. Key Experimental Protocol: HUVEC Proliferation Assay

This assay is a fundamental method to assess the anti-angiogenic potential of M8891 by

measuring its effect on the proliferation of Human Umbilical Vein Endothelial Cells (HUVECs).
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Cell Preparation Compound Treatment Analysis

Culture HUVECs Seed HUVECs in 96-well plates Allow cells to adhere overnight Replace medium with fresh medium containing M8891Next Day Incubate for a defined period (e.g., 72 hours) Add proliferation assay reagent (e.g., MTS, WST-1)End of Incubation Measure absorbance or fluorescence Calculate cell viability and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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